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Introduction

The C-C chemokine receptor 6 (CCR6) and its unique ligand, C-C motif chemokine ligand 20
(CCL20), play a pivotal role in the migration and recruitment of various immune cells, including
T cells, B cells, and dendritic cells.[1] This signaling axis is implicated in the pathogenesis of
numerous inflammatory and autoimmune diseases, as well as in cancer progression, making it
an attractive target for therapeutic intervention.[2][3] CCR6 inhibitors, such as "CCR6 inhibitor
1," are valuable tools for studying the biological functions of this receptor and for developing
novel therapeutics.[4] These inhibitors typically work by blocking the interaction between CCR6
and CCL20, thereby preventing the downstream signaling events that lead to cell migration.[1]

[3]

This document provides a detailed protocol for utilizing "CCR6 inhibitor 1" in a chemotaxis
assay to evaluate its efficacy in blocking CCL20-induced cell migration.

Signaling Pathway of CCR6

The binding of CCL20 to CCR6, a G protein-coupled receptor (GPCR), initiates a cascade of
intracellular signaling events.[1][5][6] This activation leads to the dissociation of G protein
subunits, which in turn triggers downstream pathways, including the MAPK/ERK pathway, that
are crucial for cell proliferation and migration.[5][7] CCR6 signaling can also involve B-arrestin
recruitment, leading to receptor desensitization and internalization, as well as G protein-
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independent signaling.[6] "CCR®6 inhibitor 1" is designed to block the initial ligand-receptor
interaction, thereby inhibiting these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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